Cas no 1292255-70-9 (1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea)

1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea is a urea derivative characterized by its distinct structural features, including a 1-aminoethylphenyl group and diethyl substitution on the urea moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate or pharmacophore. The presence of the aminoethyl group enhances its reactivity, enabling further functionalization, while the diethylurea framework contributes to stability and solubility properties. Its molecular structure suggests applicability in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The compound's well-defined chemical properties make it suitable for controlled synthetic applications and structure-activity relationship studies.

1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea structure

1292255-70-9 structure

Product Name:1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea

CAS No:1292255-70-9

MF:C₁₃H₂₁N₃O

MW:235.3253428936

CID:5188077

Update Time:2025-05-22

1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea Chemical and Physical Properties

Names and Identifiers

- 1-[4-(1-AMINOETHYL)PHENYL]-3,3-DIETHYLUREA
- Urea, N'-[4-(1-aminoethyl)phenyl]-N,N-diethyl-
- 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea
- Inchi： 1S/C13H21N3O/c1-4-16(5-2)13(17)15-12-8-6-11(7-9-12)10(3)14/h6-10H,4-5,14H2,1-3H3,(H,15,17)
- InChI Key： GTGZYJOIUCMUQC-UHFFFAOYSA-N
- SMILES： O=C(NC1C=CC(=CC=1)C(C)N)N(CC)CC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 233
XLogP3: 1.1
Topological Polar Surface Area: 58.4

1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-41974-0.05g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		0.05g	$660.0	2023-02-10
Enamine	EN300-41974-0.1g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		0.1g	$691.0	2023-02-10
Enamine	EN300-41974-0.25g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		0.25g	$723.0	2023-02-10
Enamine	EN300-41974-0.5g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		0.5g	$754.0	2023-02-10
Enamine	EN300-41974-1.0g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		1g	$0.0	2023-06-08
Enamine	EN300-41974-2.5g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		2.5g	$1539.0	2023-02-10
Enamine	EN300-41974-5.0g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		5.0g	$2277.0	2023-02-10
Enamine	EN300-41974-10.0g	1-[4-(1-aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9		10.0g	$3376.0	2023-02-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01069306-1g	1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea	1292255-70-9	95%	1g	￥3913.0	2024-04-18

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea

1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea: A Comprehensive Overview

1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea is a compound with the CAS number 1292255-70-9, and it has garnered significant attention in recent scientific research due to its unique chemical properties and potential applications. This compound belongs to the class of ureas, which are widely studied for their role in various biological and chemical processes. The structure of 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea consists of a urea group attached to a phenyl ring substituted with an aminoethyl group, along with two ethyl groups on the nitrogen atom of the urea moiety.

Recent studies have highlighted the importance of urea derivatives in drug discovery and development. The presence of an aminoethyl group in 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea introduces additional flexibility and hydrogen bonding capabilities, making it a promising candidate for interactions with biological targets such as enzymes and receptors. Researchers have explored its potential as a modulator of protein-protein interactions, which is a critical area in therapeutic development.

The synthesis of 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in both laboratory settings and potential industrial applications. Its solubility properties have also been optimized through structural modifications, enhancing its utility in formulation development.

In terms of biological activity, 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea has shown promise in preclinical studies as an inhibitor of certain kinases involved in cellular signaling pathways. This makes it a valuable tool for studying disease mechanisms and developing targeted therapies. Additionally, its ability to penetrate cellular membranes efficiently has been demonstrated, which is a crucial factor for drug efficacy.

From an environmental perspective, the ecological impact of 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea has been assessed through biodegradation studies. The compound exhibits moderate biodegradability under aerobic conditions, aligning with current regulatory standards for chemical safety. This information is critical for ensuring sustainable practices during its production and disposal.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic profile of 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea, including its absorption, distribution, metabolism, and excretion patterns. Understanding these parameters will be essential for advancing its development as a therapeutic agent or a research tool in academic settings.

In conclusion, 1-[4-(1-Aminoethyl)phenyl]-3,3-diethylurea (CAS No. 1292255-70-9) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future scientific innovations.